![molecular formula C14H15N3O3 B2826965 2-(cyclopentyloxy)-N-(isoxazol-3-yl)isonicotinamide CAS No. 2034272-18-7](/img/structure/B2826965.png)
2-(cyclopentyloxy)-N-(isoxazol-3-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the isoxazole ring, followed by the introduction of the isonicotinamide group and the cyclopentyl group. The exact synthetic route would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, would consist of an isoxazole ring attached to an isonicotinamide group via a nitrogen atom (N), and a cyclopentyl group attached via an oxygen atom (O). The exact three-dimensional structure would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would likely be influenced by the functional groups present in its structure. For example, the isoxazole ring might undergo reactions typical of heterocyclic compounds, while the isonicotinamide group could participate in reactions typical of amides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar isonicotinamide group could enhance its solubility in polar solvents, while the nonpolar cyclopentyl group could enhance its solubility in nonpolar solvents .Scientific Research Applications
- Isoxazole derivatives serve as valuable scaffolds in drug discovery due to their diverse biological activities. Researchers have explored the synthesis of isoxazoles using metal-free routes to overcome drawbacks associated with metal-catalyzed reactions . The compound may be investigated for its potential as a lead compound in drug development.
- Novel derivatives based on 2-(cyclopentyloxy)-N-(isoxazol-3-yl)isonicotinamide have been synthesized and tested for analgesic and anti-inflammatory effects. Some compounds exhibited activity comparable to phenylbutazone in animal models . Further exploration of its pharmacological properties could be beneficial.
- In the pursuit of novel antiretroviral molecules, researchers designed and synthesized 15 compounds based on 2-(cyclopentyloxy)-N-(isoxazol-3-yl)isonicotinamide. These compounds were evaluated for their anti-HIV activity and cytotoxicity . Investigating its antiviral potential could be promising.
Drug Discovery and Medicinal Chemistry
Analgesic and Anti-inflammatory Activities
Antiviral Research
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-cyclopentyloxy-N-(1,2-oxazol-3-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c18-14(16-12-6-8-19-17-12)10-5-7-15-13(9-10)20-11-3-1-2-4-11/h5-9,11H,1-4H2,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWVFAUSJJGCSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=NC=CC(=C2)C(=O)NC3=NOC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopentyloxy)-N-(isoxazol-3-yl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.